Cas no 112776-37-1 (3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE)

3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE structure
112776-37-1 structure
Product Name:3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE
CAS No:112776-37-1
MF:C15H13NO2
MW:239.269223928452
CID:91400
PubChem ID:4151682
Update Time:2025-04-18

3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE
    • N-(3,4-METHYLENEDIOXYBENZYLIDENE)BENZYLAMINE
    • N-Benzylidene-3,4-(methylenedioxy)benzylamine
    • N-(1,3-benzodioxol-5-ylmethyl)-1-phenylmethanimine
    • benzylidene-piperonyl-amine
    • Benzyliden-piperonyl-amin
    • FT-0752760
    • 112776-37-1
    • DTXSID70399973
    • 130517-95-2
    • AKOS003267135
    • N-benzylidene-piperonylamine
    • Inchi: 1S/C15H13NO2/c1-2-4-12(5-3-1)9-16-10-13-6-7-14-15(8-13)18-11-17-14/h1-9H,10-11H2/b16-9+
    • InChI Key: CBKQJQYYKJOYPF-CXUHLZMHSA-N
    • SMILES: O1COC2C=CC(C/N=C/C3C=CC=CC=3)=CC1=2

Computed Properties

  • Exact Mass: 239.09500
  • Monoisotopic Mass: 239.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 30.8Ų

Experimental Properties

  • Color/Form: powder
  • Density: g/cm3
  • Melting Point: 69.5-70 °C(lit.)
  • Boiling Point: 308.4°Cat760mmHg
  • Flash Point: 140.3°C
  • PSA: 30.82000
  • LogP: 3.03440
  • Solubility: Insoluble in water

3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25-37/38-41-51/53
  • Safety Instruction: S26
  • Hazardous Material Identification: T N
  • Risk Phrases:R25
  • Safety Term:S26-36/37/39-45-61

3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Pricemore >>

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3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Production Method

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